Cas no 2229688-06-4 (3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol)

• Product Name: 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol
• CAS No: 2229688-06-4
• MF: C₉H₇BrF₂O
• MW: 249.052088975906
• CID: 6228238
• PubChem ID: 165680575
• Update Time: 2025-07-23

3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol
• EN300-1916492
• 2229688-06-4

• Inchi： 1S/C9H7BrF2O/c10-8-7(11)4-3-6(9(8)12)2-1-5-13/h1-4,13H,5H2/b2-1+
• InChI Key： IAAXVMQCXZWCSF-OWOJBTEDSA-N
• SMILES： BrC1=C(C=CC(/C=C/CO)=C1F)F

Computed Properties

• Exact Mass: 247.96483g/mol
• Monoisotopic Mass: 247.96483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2Ų

Additional information on 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol

Introduction to 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol (CAS No. 2229688-06-4)

3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol, chemically designated as CAS No. 2229688-06-4, is a significant compound in the realm of pharmaceutical and chemical research. This molecule, featuring a bromo substituent on a difluorophenyl ring coupled with an allylic alcohol functional group, has garnered attention due to its unique structural and electronic properties. The presence of both halogen atoms and an alcohol moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The compound's structure is particularly intriguing because it combines elements that are commonly found in pharmacophores across different therapeutic categories. The 3-bromo-2,4-difluorophenyl moiety, in particular, is a hallmark of many modern drug candidates, where the electron-withdrawing nature of the fluorine atoms and the electrophilic character of the bromine atom facilitate diverse chemical transformations. These features are exploited in medicinal chemistry to modulate binding affinities and metabolic stability.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their enhanced bioavailability and resistance to metabolic degradation. The difluorophenyl ring in 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol contributes to these desirable properties by increasing lipophilicity while maintaining good solubility. This balance is critical for drug design, as it ensures that the molecule can effectively cross biological membranes while remaining stable in biological systems.

The allylic alcohol functionality at the propenyl position provides another layer of reactivity that is leveraged in synthetic pathways. This group can undergo various transformations, including oxidation to form aldehydes or ketones, reduction to form alcohols, or participation in Michael additions. Such versatility makes 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol a valuable building block for constructing more complex molecules.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its utility in generating kinase inhibitors, where the bromo and difluorophenyl groups serve as key recognition elements for target proteins. The alcohol moiety has also been investigated as a site for further derivatization to enhance binding interactions or introduce specific pharmacokinetic properties.

The synthesis of 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol involves multi-step organic reactions that showcase modern synthetic methodologies. One common approach involves the bromination of a pre-formed difluorobenzene derivative followed by propenylation via an allyl halide coupling reaction. Advances in catalytic systems have enabled more efficient and selective transformations, reducing byproduct formation and improving overall yields.

The compound's electronic properties are also of great interest. The combination of electronegative fluorine atoms and the electrophilic bromine atom creates a region of high reactivity on the aromatic ring. This has been exploited in designing molecules with specific spectroscopic properties for applications in material science and imaging techniques. Additionally, computational studies have shown that the presence of these substituents can significantly influence the molecule's dipole moment and polarizability, which are critical parameters in drug-receptor interactions.

In conclusion, 3-(3-bromo-2,4-difluorophenyl)prop-2-en-1-ol (CAS No. 2229688-06-4) represents a fascinating example of how structural features can be strategically incorporated into molecular design to achieve desired pharmacological outcomes. Its unique combination of substituents makes it a valuable tool for synthetic chemists and pharmaceutical researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a pivotal role in the next generation of drug discovery efforts.